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Compound of Interest

Compound Name: Tyrphostin AG30
Cat. No.: B10818717
Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
Tyrphostin AG30 stock solutions using dimethyl sulfoxide (DMSO) as a solvent. Tyrphostin
AG30 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor (EGFR)
tyrosine kinase.[1][2] Accurate preparation of stock solutions is critical for obtaining reliable and
reproducible results in downstream applications such as cell-based assays and biochemical
analyses.

Chemical and Physical Properties

A summary of the key quantitative data for Tyrphostin AG30 is presented in the table below for
easy reference.
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Property Value

Molecular Weight 205.17 g/mol [1][2]
Molecular Formula C10H7NO4[1][2]

CAS Number 122520-79-0[1]

Appearance Light yellow to yellow solid[1]
Solubility in DMSO > 41 mg/mL (199.83 mM)[2]

Up to 125 mg/mL (609.25 mM) with
ultrasound[1][3]

Purity >99%][2]

Mechanism of Action

Tyrphostin AG30 selectively inhibits the tyrosine kinase activity of the EGFR.[1][2] This
inhibition blocks downstream signaling pathways that are crucial for cell proliferation and
survival. Specifically, it has been shown to inhibit the activation of STATS by c-ErbB in primary
erythroblasts.[1][2] The targeted nature of this inhibition makes Tyrphostin AG30 a valuable
tool for studying EGFR-mediated signaling and for potential therapeutic development.
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Caption: Inhibition of EGFR signaling by Tyrphostin AG30.

Experimental Protocols

Materials
e Tyrphostin AG30 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Tyrphostin AG30 Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of Tyrphostin AG30 in
DMSO.

e Preparation: Work in a clean, designated area, such as a laminar flow hood, to maintain
sterility. Ensure all equipment is clean and properly calibrated. It is highly recommended to
use fresh, anhydrous DMSO as hygroscopic DMSO can significantly impact the solubility of
the product.[1][2]

» Weighing Tyrphostin AG30: Carefully weigh out the desired amount of Tyrphostin AG30
powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 2.05 mg of Tyrphostin AG30 (Molecular Weight = 205.17 g/mol ).

e Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing
the Tyrphostin AG30 powder. For 2.05 mg of Tyrphostin AG30, add 1 mL of DMSO to
achieve a 10 mM concentration.
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» Mixing: Tightly cap the vial and vortex thoroughly until the powder is completely dissolved.
Gentle warming or brief sonication may be used to aid dissolution if necessary.[4] Visually
inspect the solution to ensure there are no visible particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] When stored as a powder, Tyrphostin AG30 is stable
for up to 3 years at -20°C.[1]
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Start: Prepare Materials
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Caption: Workflow for preparing Tyrphostin AG30 stock solution.

Safety Precautions

* Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,
and safety glasses, when handling Tyrphostin AG30 and DMSO.
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e Handle the Tyrphostin AG30 powder in a well-ventilated area or a chemical fume hood to
avoid inhalation.

o Refer to the Safety Data Sheet (SDS) for complete safety and handling information.

o Dispose of all waste materials according to institutional and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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